1-Cycloheptene-1-carboxylic acid, 2-mercapto-, ethyl ester
Catalog No.
S8922411
CAS No.
54928-93-7
M.F
C10H16O2S
M. Wt
200.30 g/mol
Availability
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CAS Number
54928-93-7
Product Name
1-Cycloheptene-1-carboxylic acid, 2-mercapto-, ethyl ester
IUPAC Name
ethyl 2-sulfanylcycloheptene-1-carboxylate
Molecular Formula
C10H16O2S
Molecular Weight
200.30 g/mol
InChI
InChI=1S/C10H16O2S/c1-2-12-10(11)8-6-4-3-5-7-9(8)13/h13H,2-7H2,1H3
InChI Key
DJUARJDPNNUMHF-UHFFFAOYSA-N
Canonical SMILES
CCOC(=O)C1=C(CCCCC1)S
XLogP3
2.6
Hydrogen Bond Acceptor Count
3
Hydrogen Bond Donor Count
1
Exact Mass
200.08710092 g/mol
Monoisotopic Mass
200.08710092 g/mol
Heavy Atom Count
13
Dates
Modify: 2023-11-21
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